disodium;carbonate

• Molecular Formula: CNa2O3
• Molecular Weight: 105.988 g/mol
• InChI: InChI=1S/CH2O3.2Na/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
• InChIKey: CDBYLPFSWZWCQE-UHFFFAOYSA-L

Disodium Carbonate (Na₂CO₃) Specifications & Classification

Disodium carbonate (Na₂CO₃, CAS 497-19-8), commercially known as soda ash or washing soda, is an anhydrous or monohydrated inorganic carbonate salt with a molecular weight of 105.99 g/mol (anhydrous basis) and a bulk density of 2.53 g/cm³ at 20 °C . It is available in pharmaceutical grade conforming to USP-NF monograph specifications, requiring an assay of not less than 99.5% and not more than 100.5% Na₂CO₃ calculated on the anhydrous basis, with defined limits for heavy metals (≤0.001%), chloride (≤0.001%), and insoluble matter (≤0.01%) [1]. As a dibasic alkali with a neutralization equivalent of 53.06 g/eq, it serves as a NIST-traceable primary acidimetric standard and a high-tonnage industrial commodity with global production exceeding 60 million metric tons annually [1].

USP/NF Pharmacopoeial Grade

Monograph-controlled purity and impurity profile for analytical and pharmaceutical use

High-Temperature Process Fit

Thermally stable well above 1000 °C; supports glass, metallurgy, and molten salt applications

Mass-Efficient Neutralization

Lower equivalent mass reduces freight, handling, and formulation volume vs. alternative alkalis

• [1] United States Pharmacopeial Convention. NF Monographs: Sodium Carbonate. USP29-NF24, Page 3421. Official January 1, 2007. View Source

Disodium Carbonate Substitution Risks

Although sodium carbonate, potassium carbonate, and sodium bicarbonate all belong to the alkali carbonate/bicarbonate family and generate alkaline solutions in water, their thermal stability, neutralization-equivalent mass efficiency, and multi-cycle structural durability diverge by orders of magnitude under industrially relevant conditions. Sodium carbonate (anhydrous) remains chemically intact above 1000 °C with less than 2% decomposition even at 1270 °C, whereas sodium bicarbonate thermally decomposes to Na₂CO₃, H₂O, and CO₂ beginning at approximately 50 °C [1]. In catalytic and sorbent applications, Na₂CO₃-supported systems demonstrate 23 percentage points higher yield retention than K₂CO₃-supported analogs after only five operational cycles, and Na₂CO₃ raw material cost is approximately 40% lower than K₂CO₃ on a per-ton basis [2]. Direct substitution without requalification therefore introduces quantifiable risks of premature thermal degradation, cycle-life collapse, and unplanned cost escalation.

Bicarbonate Thermal Fragility

Sodium bicarbonate decomposes near 50 °C; may not survive any process step above 270 °C.

Potassium Catalyst Cycle Life

Potassium carbonate/MgO catalysts show lower multi-cycle yield retention; reported 23 pp drop after 5 cycles.

Potassium Cost & Mass Penalty

Potassium carbonate has a higher neutralization equivalent mass and raw material cost per ton; substitution may increase procurement expense.

• [1] Chinese Thermodynamic Estimation: Thermal Decomposition Temperatures of Na₂CO₃ and NaHCO₃. Wanfang Data, 2016. Documented on m.instrument.com.cn. View Source
• [2] PMC Table 5. Parameter comparison of 35%-Na₂CO₃/MgO-600 °C vs 35%-K₂CO₃/MgO-600 °C: Yield after 5th Cycle, Economic Cost. Molecules 2025, 30, 2876. View Source

Disodium Carbonate Comparative Evidence

Thermal Decomposition: Na₂CO₃ vs. NaHCO₃

Anhydrous disodium carbonate (Na₂CO₃) melts at 851 °C without detectable decomposition; decomposition becomes measurable only above approximately 1000 °C and remains below 2% even after several hours at 1270 °C, with the decomposition rate further retarded by product dissolution in the melt [1]. In contrast, sodium bicarbonate (NaHCO₃) begins thermal decomposition at approximately 50 °C, with rapid conversion to Na₂CO₃, H₂O, and CO₂ occurring between 80 and 100 °C, and complete decomposition by 270 °C [2][3]. This represents a differential thermal processing window exceeding 1200 °C, making Na₂CO₃ the only viable choice among sodium-based alkalis for any unit operation above 270 °C.

Thermal stability

Head-to-head

Na₂CO₃: stable >1000 °C, <2% decomp. at 1270 °C vs. NaHCO₃: decomp. onset ~50 °C, complete by 270 °C

Supports selection for processes above 270 °C where bicarbonate is excluded

Anhydrous Na₂CO₃; atmospheric pressure decomposition data

Evidence Dimension	Thermal decomposition onset and extent
Target Compound Data	Na₂CO₃ (anhydrous): mp 851 °C; decomposition onset ≈1000 °C; <2% decomposition at 1270 °C over hours
Comparator Or Baseline	NaHCO₃: decomposition onset ≈50 °C; rapid decomposition at 80–100 °C; complete conversion to Na₂CO₃ by 270 °C
Quantified Difference	Na₂CO₃ withstands approximately 1200 °C higher processing temperature without chemical degradation; decomposition extent difference of >98 percentage points at 1270 °C
Conditions	Standard atmospheric pressure; anhydrous Na₂CO₃ form and crystalline NaHCO₃; heating under ambient atmosphere

Why This Matters

For glass melting (operating temperature 1300–1600 °C), metallurgical fluxing, or molten carbonate fuel cells and thermal energy storage systems operating above 500 °C, NaHCO₃ and other low-decomposition-temperature alternatives are chemically excluded, making Na₂CO₃ the mandatory procurement specification.

• [1] m.instrument.com.cn. Thermal decomposition behavior of sodium carbonate: Na₂CO₃ melts at 851 °C without decomposition; decomposition becomes measurable above ~1000 °C; <2% decomposition at 1270 °C over hours. Aggregated from Chinese chemical thermodynamics literature. View Source
• [2] Wikipedia contributors. Sodium bicarbonate – Thermal decomposition. At temperatures from 80–100 °C, sodium bicarbonate gradually decomposes into sodium carbonate, water, and carbon dioxide. View Source
• [3] Sciencemadness Wiki. Sodium bicarbonate: slowly decomposes to form sodium carbonate above 50 °C, with rate of decomposition much higher at or above 200 °C. View Source

Neutralization Mass Efficiency vs. K₂CO₃

As a dibasic carbonate salt, disodium carbonate (Na₂CO₃, MW 105.99 g/mol) has a neutralization equivalent weight of 53.06 g per equivalent of acid (MW/2), compared with 69.11 g/eq for dipotassium carbonate (K₂CO₃, MW 138.21 g/mol) and 84.01 g/eq for monosodium bicarbonate (NaHCO₃, MW 84.01 g/mol) [1]. This means that to neutralize one mole of monoprotic strong acid (e.g., HCl), 53.06 g of Na₂CO₃ is required versus 69.11 g of K₂CO₃ — a 23.2% mass reduction — and versus 84.01 g of NaHCO₃ — a 36.8% mass reduction. The stoichiometric advantage arises from the lower atomic mass of sodium (22.99 g/mol) versus potassium (39.10 g/mol) and the dibasic nature of the carbonate ion versus the monobasic bicarbonate ion.

Neutralization equivalent mass

Class-level

Na₂CO₃: 53.06 g/eq; K₂CO₃: 69.11 g/eq (23% lower); NaHCO₃: 84.01 g/eq (37% lower)

Supports mass-efficiency review for acid neutralization procurement

Calculated from molecular weights; stoichiometric equivalence only

Evidence Dimension	Mass of compound required to neutralize one equivalent of strong acid
Target Compound Data	Na₂CO₃: 53.06 g/eq (MW 105.99, dibasic)
Comparator Or Baseline	K₂CO₃: 69.11 g/eq (MW 138.21, dibasic); NaHCO₃: 84.01 g/eq (MW 84.01, monobasic)
Quantified Difference	Na₂CO₃ requires 23.2% less mass than K₂CO₃ and 36.8% less mass than NaHCO₃ to neutralize the same quantity of acid
Conditions	Stoichiometric acid-base neutralization; calculated from molecular weights and proton-accepting capacity (class-level chemical principle)

Why This Matters

In large-volume industrial neutralization, water treatment, or flue-gas scrubbing where chemicals are purchased by the metric ton, the 23–37% mass efficiency advantage of Na₂CO₃ directly reduces freight cost, storage footprint, and handling logistics per unit of neutralizing work delivered.

• [1] GlobalSpec. Appendix III: Equivalent Weight of Substances Required in Volumetric Analysis. Sodium carbonate (Washing Soda) Na₂CO₃ M.W./2 = 53.06; Sodium bicarbonate (Baking soda) NaHCO₃ M.W./1 = 84.00. Potassium carbonate (Pearl ash) K₂CO₃ M.W./2 = 69.11. View Source

Multi-Cycle Catalyst Stability: Na vs. K Carbonate

In a direct comparative study of MgO-supported alkali carbonate catalysts operated at 600 °C, the 35%-Na₂CO₃/MgO system achieved an initial yield of 97.5% ± 0.1% with a specific surface area of 148.6 ± 3.2 m²/g, while the 35%-K₂CO₃/MgO analog delivered an initial yield of 95.8% ± 0.2% with a lower surface area of 126.3 ± 2.8 m²/g [1]. After 5 operational cycles, the Na-based system retained a yield of 88.2% ± 0.5%, whereas the K-based system declined precipitously to 65.2% ± 0.8% — a differential of 23.0 percentage points in retained catalytic performance. The superior cycle stability of the Na system is attributed to slower Na⁺ dissolution (leaching rate 18.9% ± 0.1% vs 27.7% ± 0.1% for K⁺) and homogeneous Na⁺ embedding within the MgO lattice that preserves mesoporous structure, in contrast to K⁺ surface enrichment leading to pore blockage and structural collapse [1].

Catalyst durability (5 cycles)

Head-to-head

35%-Na₂CO₃/MgO: 88.2% yield retention vs. 35%-K₂CO₃/MgO: 65.2% (23 pp difference); Na⁺ leaching 18.9% vs. 27.7%

Reported higher cycle stability in supported catalyst tests

600 °C, CO₂-TPD conditions; 5 reaction-regeneration cycles

Evidence Dimension	Catalytic yield retention after 5 reaction-regeneration cycles at 600 °C
Target Compound Data	35%-Na₂CO₃/MgO-600 °C: Initial yield 97.5% ± 0.1%; Yield after 5th cycle 88.2% ± 0.5%; Na⁺ leaching rate 18.9% ± 0.1%
Comparator Or Baseline	35%-K₂CO₃/MgO-600 °C: Initial yield 95.8% ± 0.2%; Yield after 5th cycle 65.2% ± 0.8%; K⁺ leaching rate 27.7% ± 0.1%
Quantified Difference	Na-system retains 23.0 percentage points higher yield after 5 cycles; Na⁺ leaching is 8.8 percentage points lower; specific surface area is 22.3 m²/g higher
Conditions	MgO-supported alkali carbonate catalysts; 35 wt% loading; calcined at 600 °C; 5 reaction-regeneration cycles; CO₂-TPD and BET characterization

Why This Matters

For procurement of catalyst precursors in continuous or cyclic industrial processes (e.g., transesterification, CO₂ capture-regeneration loops), the 23-percentage-point cycle-stability advantage of Na₂CO₃/MgO directly extends catalyst bed lifetime, reduces replacement frequency, and lowers total cost of ownership compared to potassium-based analogs.

• [1] Table 5. Parameter comparison of 35%-Na₂CO₃/MgO-600 °C vs 35%-K₂CO₃/MgO-600 °C: Initial Yield, Yield after 5th Cycle, Specific Surface Area, Na⁺/K⁺ Leaching Rate, Yield Recovery after Regeneration, Economic Cost. Molecules 2025, 30, 2876. DOI: 10.3390/molecules30122876. View Source

CO₂ Gasification Activation Energy Comparison

In a reactivity study on Kideco sub-bituminous coal char gasification under CO₂ atmosphere using gas-solid kinetic models, the apparent activation energy for char mixed with 7 wt% Na₂CO₃ was determined to be 55–71 kJ/mol, compared with 69–87 kJ/mol for char mixed with 7 wt% K₂CO₃ under identical conditions [1]. The lower activation energy barrier (differential of 14–16 kJ/mol at the lower bound, representing an approximately 20% reduction) indicates that Na₂CO₃ more effectively catalyzes the rate-limiting carbon–CO₂ reaction step, consistent with the finding that Na₂CO₃ delivers higher steam gasification rates than K₂CO₃ at equal catalyst mass loading for acid-treated high-aluminum coal char at 800 °C [2]. The mechanistic advantage is linked to the superior mobility and lower volatility of the sodium cation within the carbonaceous matrix at gasification temperatures [2].

Gasification activation energy

Head-to-head

Na₂CO₃ (7 wt%): 55–71 kJ/mol; K₂CO₃: 69–87 kJ/mol (~14–16 kJ/mol lower)

Lower reported activation energy for coal char-CO₂ reaction

Kideco sub-bituminous coal char; CO₂ atmosphere

Evidence Dimension	Apparent activation energy for catalytic char-CO₂ gasification
Target Compound Data	Na₂CO₃ (7 wt% on Kideco coal char): activation energy 55–71 kJ/mol
Comparator Or Baseline	K₂CO₃ (7 wt% on Kideco coal char): activation energy 69–87 kJ/mol
Quantified Difference	Na₂CO₃ lowers activation energy by approximately 14–16 kJ/mol (≈20% reduction) relative to K₂CO₃ at equal 7 wt% loading
Conditions	Kideco sub-bituminous coal char; 7 wt% catalyst loading; CO₂ atmosphere; gas-solid kinetic model analysis; temperature range relevant to industrial gasification (≈800–850 °C)

Why This Matters

Lower activation energy directly translates to higher carbon conversion rate at a given operating temperature or, alternatively, enables equivalent conversion at lower reactor temperature, reducing energy input and improving the process economics of syngas and hydrogen production from coal and biomass feedstocks.

• [1] Reactivity Study on the Kideco Coal Catalytic Coal Gasification under CO₂ Atmosphere Using Gas-Solid Kinetic Models. Korean Society of Clean Technology, 2015. Activation energies: Na₂CO₃ 55–71 kJ/mol; K₂CO₃ 69–87 kJ/mol at 7 wt% loading. View Source
• [2] Wang, Y.; Wang, Z.; Huang, J.; Fang, Y. Catalytic Gasification Activity of Na₂CO₃ and Comparison with K₂CO₃ for a High-Aluminum Coal Char. Energy & Fuels 2015, 29 (11), 6988–6998. DOI: 10.1021/acs.energyfuels.5b01537. View Source

Bulk Solution pH: Carbonate vs. Bicarbonate

At equal normality (0.1 N), aqueous disodium carbonate yields a pH of approximately 11.6, whereas sodium bicarbonate at 0.1 N yields a pH of approximately 8.4 — a difference of 3.2 pH units, corresponding to roughly a 1000-fold higher hydroxide ion activity in the carbonate solution [1][2]. Moreover, the carbonate/bicarbonate buffer system (HCO₃⁻/CO₃²⁻) exhibits a pKa₂ of 10.33, providing effective buffering capacity in the pH 9.2–10.8 range that is inaccessible to phosphate-based buffers (pKa₂ 7.21, effective range 6.2–8.2) and to bicarbonate-only systems . When formulated with NaHCO₃, Na₂CO₃ serves as the conjugate base component of NIST-traceable pH 10.012 (±0.010) standard buffer solutions used for calibrating pH measurement instrumentation .

Solution alkalinity

Cross-study

0.1 N Na₂CO₃: pH ~11.6; NaHCO₃: pH ~8.4 (Δ3.2). Carbonate buffer pKa₂ 10.33 vs. phosphate pKa₂ 7.21

Provides strong alkalinity and pH 9–11 buffering range

Aqueous solutions at 20–25 °C; buffer range pKa±1

Evidence Dimension	Solution pH at equal normality (0.1 N) and accessible buffer range
Target Compound Data	Na₂CO₃ (0.1 N): pH ≈ 11.6; carbonate/bicarbonate buffer system: pKa₂ = 10.33, effective pH range 9.2–10.8
Comparator Or Baseline	NaHCO₃ (0.1 N): pH ≈ 8.4; phosphate buffer system: pKa₂ = 7.21, effective pH range 6.2–8.2
Quantified Difference	Na₂CO₃ delivers pH 3.2 units higher than NaHCO₃ at equal normality (≈1000× higher OH⁻ activity); carbonate buffer operates 3.12 pKa units above phosphate buffer, enabling pH control in the 9.2–10.8 region
Conditions	Aqueous solutions at standard temperature (≈20–25 °C); 0.1 N concentration; buffer range defined as pKa ± 1

Why This Matters

For industrial pH correction, alkaline cleaning, or water-softening processes requiring a target pH above 9, NaHCO₃ is stoichiometrically incapable of reaching the required alkalinity, forcing procurement of Na₂CO₃ or stronger bases; Na₂CO₃ uniquely provides strong alkalinity with inherent buffering capacity in the pH 9–11 region where NaOH would overshoot and lack buffering.

• [1] The Engineering Toolbox. Bases – pH Values. Sodium carbonate (washing soda) 0.1 N: pH 11.6; Sodium bicarbonate (baking soda) 0.1 N: pH 8.4. View Source
• [2] Istay Kimya. Sodium Carbonate vs Sodium Bicarbonate – Which Should You Use? pH (1% solution): NaHCO₃ around 8–9 (mildly alkaline); Na₂CO₃ around 11–12 (strongly alkaline). 2025. View Source

Disodium Carbonate Application Scenarios

Glass Melting and Metallurgical Fluxing

In soda-lime-silica glass manufacturing — which consumes approximately 50% of global Na₂CO₃ production — sodium carbonate functions as the primary flux, lowering the melting point of silica (SiO₂) from >1700 °C to a commercially viable range of 1300–1600 °C [1]. The demonstrated thermal stability of anhydrous Na₂CO₃ to >1000 °C without decomposition (Evidence Item 1) makes it the irreplaceable sodium-bearing flux for this application; NaHCO₃ is chemically excluded because it decomposes to Na₂CO₃ at 50–270 °C, releasing CO₂ and H₂O that would cause batch foaming, compositional variability, and energy inefficiency during furnace charging. Potassium carbonate (K₂CO₃) is technically viable but economically prohibitive: Na₂CO₃ bulk pricing of approximately $240–320 per metric ton versus K₂CO₃ at approximately $960–1760 per metric ton [2][3], combined with Na₂CO₃'s 23% superior neutralization-equivalent mass efficiency (Evidence Item 2), yields a total cost-of-alkali differential exceeding 4:1 in favor of Na₂CO₃ for large-volume glass batch formulation.

Industrial Acid Neutralization & Flue Gas Scrubbing

For industrial wastewater neutralization, acid mine drainage treatment, and flue gas desulfurization where chemicals are consumed in multi-ton quantities, the combined advantages of Na₂CO₃'s 23.2% lower mass requirement per acid equivalent versus K₂CO₃ (Evidence Item 2) and its 36.8% lower mass requirement versus NaHCO₃ directly reduce procurement volume, freight expenditure, and on-site storage footprint. The ability of Na₂CO₃ to deliver pH values exceeding 11 at moderate concentrations (Evidence Item 5) enables rapid neutralization of strong mineral acids with buffering stability in the pH 9–11 range, avoiding the pH overshoot and lack of buffering capacity characteristic of sodium hydroxide (NaOH) — a critical safety and process-control advantage in continuous-flow neutralization systems [4].

Catalytic Coal & Biomass Gasification

In catalytic coal gasification, Na₂CO₃ at 7 wt% loading lowers the apparent activation energy for the char-CO₂ reaction by approximately 14–16 kJ/mol (≈20% reduction) compared with K₂CO₃ at equal loading (Evidence Item 4), enabling higher carbon conversion rates at a given gasifier operating temperature or equivalent conversion at lower temperature for reduced energy consumption [5]. Furthermore, Na₂CO₃/MgO supported catalyst systems retain 88.2% of initial catalytic yield after 5 reaction-regeneration cycles versus only 65.2% for K₂CO₃/MgO analogs (Evidence Item 3), directly extending catalyst bed service life and reducing replacement frequency in continuous gasification operations. For high-aluminum coal chars — a challenging feedstock prevalent in Chinese gasification operations — Na₂CO₃ has been specifically demonstrated to outperform K₂CO₃ in steam gasification rate at 800 °C [6].

Analytical Standard and pH Buffer Formulation

Disodium carbonate of USP/NF or ACS reagent grade (assay ≥99.5% anhydrous basis, impurities stringently controlled per pharmacopoeial monograph) serves as a NIST-traceable primary standard for the standardization of strong acid volumetric solutions in acidimetric titrations [7]. Its high equivalent weight (53.06 g/eq) relative to alternative primary standards reduces relative weighing error during standard solution preparation. In combination with sodium bicarbonate, Na₂CO₃ forms the carbonate/bicarbonate buffer system (pKa₂ = 10.33) used to prepare Certipur® pH 10.012 reference buffer solutions traceable to NIST and PTB primary standards — a pH region that phosphate-based buffers (pKa₂ 7.21) cannot access, making Na₂CO₃ the mandatory specification for high-pH calibration workflows in pharmaceutical, environmental, and biomedical analytical laboratories .

Application

Selection Property

Validation Focus

Glass Melting & Metallurgical Flux

High-temperature flux stability

Thermal decomposition resistance above glass melting range; sodium source without foaming

Industrial Acid Neutralization

Mass-efficient neutralization

Equivalent mass advantage vs. potassium and bicarbonate; buffered pH control without overshoot

Catalytic Coal & Biomass Gasification

Catalyst durability & activation energy

Multi-cycle yield retention; lower reported char-CO₂ activation energy

Analytical Standard & pH Buffer

Pharmacopoeial purity & traceability

USP/NF monograph compliance; NIST-traceable pH 10.012 carbonate buffer

• [1] Corning Museum of Glass. Alkali: a soluble salt consisting mainly of potassium carbonate or sodium carbonate, accounting for about 15–20 percent of the glass batch; serves as a flux to reduce the melting point of silica. View Source
• [2] Sunte Chemical. Soda Ash / Sodium Carbonate CAS 497-19-8 Factory Review and Forecast Analysis. Average price heavy soda ash H1 2024: 310.48 USD/ton; light soda ash: 292.36 USD/ton. View Source
• [3] Chemanalyst. Potassium Carbonate Price Trend and Forecast. Average Potassium Carbonate price Q3 2025: approximately USD 1763/MT; Q4 2024 import price (South Korea to India): approximately 963–1061 USD/ton. View Source
• [4] Hychron. Aerobic Tank Alkalinity Supplementation: Comparison of Different Alkalis. Sodium Carbonate (Soda Ash) – The Most Common Choice; Sodium Hydroxide (Caustic Soda) – Strong but Risky. View Source
• [5] Korean Society of Clean Technology. Reactivity Study on the Kideco Coal Catalytic Coal Gasification under CO₂ Atmosphere Using Gas-Solid Kinetic Models, 2015. Activation energies: Na₂CO₃ 55–71 kJ/mol vs K₂CO₃ 69–87 kJ/mol at 7 wt%. View Source
• [6] Wang, Y.; Wang, Z.; Huang, J.; Fang, Y. Catalytic Gasification Activity of Na₂CO₃ and Comparison with K₂CO₃ for a High-Aluminum Coal Char. Energy & Fuels 2015, 29 (11), 6988–6998. View Source
• [7] Sigma-Aldrich / Merck. Sodium carbonate, volumetric standard, secondary reference material for acidimetry, traceable to NIST SRM Certipur®. Product No. 1.02405. DIN EN ISO/IEC 17025 accredited. View Source